Cas no 139265-64-8 (Octadecanoic acid, 2-(2,4-dimethylphenoxy)-)

Octadecanoic acid, 2-(2,4-dimethylphenoxy)- structure
139265-64-8 structure
Product Name:Octadecanoic acid, 2-(2,4-dimethylphenoxy)-
CAS No:139265-64-8
MF:C26H44O3
MW:404.625768661499
CID:1274767
Update Time:2024-08-04

Octadecanoic acid, 2-(2,4-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 2-(2,4-dimethylphenoxy)-
    • Inchi: 1S/C26H44O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(26(27)28)29-24-20-19-22(2)21-23(24)3/h19-21,25H,4-18H2,1-3H3,(H,27,28)
    • InChI Key: LSOFDMAMZZEPBP-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(OC1=CC=C(C)C=C1C)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 404.32922

Experimental Properties

  • Density: 0.959±0.06 g/cm3(Predicted)
  • Boiling Point: 515.6±35.0 °C(Predicted)
  • PSA: 46.53
  • pka: 3.29±0.10(Predicted)
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